Cas no 1807120-54-2 (4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile
• CAS No: 1807120-54-2
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4878044
• Update Time: 2025-05-21

4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-4-7(5-14)8(2-3-13)9(15-6)10(11)12/h4,10H,2H2,1H3
• InChI Key： VBAYCGKLZMRRAV-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C#N)C=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile

4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile (CAS No: 1807120-54-2)

4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile, also known by its CAS number 1807120-54-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and methyl groups at specific positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for advanced chemical synthesis and research.

The compound's structure is particularly notable for its two cyano groups (-CN), one attached directly to the pyridine ring at the 4-position and the other as an acetonitrile group (-C≡N) at the 3-position. The 2-position of the ring is occupied by a difluoromethyl group (-CHF₂), while the 6-position bears a methyl group (-CH₃). This combination of substituents creates a molecule with a high degree of functionalization, which is advantageous for various chemical reactions and applications.

Recent studies have highlighted the potential of 4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile in the field of organic electronics. Its electron-withdrawing groups, such as the cyano and difluoromethyl groups, contribute to its ability to act as an electron-deficient acceptor material in organic photovoltaic devices. This property has been explored in recent research to enhance the efficiency of solar cells by improving charge transport and reducing recombination losses.

In addition to its electronic properties, this compound has shown promise in catalytic applications. The presence of multiple electronegative groups makes it an effective ligand in transition metal-catalyzed reactions. For instance, recent findings suggest that it can be used as a chelating ligand in palladium-catalyzed cross-coupling reactions, enhancing both the reaction rate and selectivity.

The synthesis of 4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile involves a multi-step process that typically begins with the preparation of intermediates such as picolinic acid derivatives or related compounds. The introduction of substituents at specific positions on the pyridine ring requires precise control over reaction conditions to ensure regioselectivity and high yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate but dissolves readily in polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various solvent systems commonly employed in organic synthesis.

In terms of stability, 4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile is generally stable under normal storage conditions but should be protected from moisture and light to prevent degradation. Its shelf life is typically several years when stored appropriately.

The application of this compound extends beyond traditional chemical synthesis into emerging areas such as drug discovery and materials science. Its unique electronic properties make it a candidate for use in designing new pharmaceutical agents with specific bioactivity profiles. Recent research has explored its potential as a building block for constructing bioactive molecules with anti-inflammatory or anticancer properties.

In conclusion, 4-Cyano-2-(difluoromethyl)-6-methylpyridine-3-acetonitrile (CAS No: 1807120-54-2) is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool for researchers and industry professionals alike.